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Compound of Interest

Compound Name: Allyl acetoacetate

Cat. No.: B072254 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of allyl acetoacetate, ensuring the safety of laboratory personnel and

compliance with environmental regulations. The following procedures are intended for

researchers, scientists, and drug development professionals who handle this chemical.

Allyl acetoacetate is a combustible liquid that is toxic if swallowed or in contact with skin,

causes skin irritation, and is toxic to aquatic life.[1][2][3] Adherence to proper disposal protocols

is critical to mitigate these risks. This substance must be managed as hazardous waste and

disposed of through a licensed professional waste disposal service.[1] It should never be

disposed of down the drain or in regular trash.[4][5]

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are wearing the appropriate personal

protective equipment (PPE), including:

Eye Protection: Face shield and safety glasses approved under government standards such

as NIOSH (US) or EN 166 (EU).[1]

Hand Protection: Handle with compatible gloves. Gloves must be inspected prior to use and

disposed of after contamination in accordance with laboratory practices.[1]

Skin Protection: Wear protective clothing to avoid skin contact.[2][6][7]
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Work in a well-ventilated area, preferably under a chemical fume hood, to avoid inhalation of

vapor or mist.[1][7] Keep the chemical away from heat, sparks, open flames, and hot surfaces.

[1][6]

Step-by-Step Disposal Procedure
The disposal of allyl acetoacetate must be handled systematically to ensure safety and

compliance.

1. Waste Identification and Classification:

Allyl acetoacetate is classified as a hazardous waste due to its flammability, acute toxicity,

and skin irritation properties.[1]

It is regulated under the Resource Conservation and Recovery Act (RCRA) by the

Environmental Protection Agency (EPA).[4]

2. Waste Collection and Containerization:

Container Selection: Use a designated, leak-proof container with a screw-on cap that is

compatible with allyl acetoacetate.[8] Plastic containers are often preferred over glass for

hazardous waste when compatibility is not an issue.[4] The container must be in good

condition, free from rust or leaks.[9]

Labeling: Immediately label the waste container with a hazardous waste tag.[4][10] The label

must include:

The words "Hazardous Waste".[4]

The full chemical name: "Allyl Acetoacetate". Do not use abbreviations or chemical

formulas.[4]

The quantity of waste.

The date of waste generation.[4]

The location of origin (e.g., department, room number).[4]
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The name and contact information of the Principal Investigator.[4]

Appropriate hazard pictograms (e.g., skull and crossbones for toxicity).[4]

Segregation: Store the allyl acetoacetate waste separately from incompatible materials,

such as strong oxidizing agents and bases.[11] Use secondary containment, such as a lab

tray, to capture any potential spills or leaks.[8] The secondary container should be capable of

holding 110% of the volume of the primary container.[8]

3. Waste Storage:

Store the sealed and labeled waste container in a designated, well-ventilated, and cool

hazardous waste storage area.[1][8]

The storage area should be secure and accessible only to authorized personnel.

Keep containers closed except when adding waste.[8]

Do not accumulate more than 55 gallons of hazardous waste at a time.[8][10]

4. Disposal Request and Pickup:

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the disposal of the hazardous waste.[4]

Complete any required hazardous waste disposal forms, providing a complete and accurate

list of the chemical waste.[4]

Follow the specific procedures outlined by your EHS office for waste pickup.

5. Disposal of Contaminated Materials and Empty Containers:

Contaminated Labware: Items such as gloves, absorbent paper, and other lab supplies

contaminated with allyl acetoacetate should be considered hazardous waste.[8] These

items should be double-bagged in clear plastic bags, sealed, and labeled with a hazardous

waste tag detailing the contents.[8]
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Empty Containers: An empty container that held allyl acetoacetate must be triple-rinsed

with a suitable solvent.[9][10] The rinsate must be collected and disposed of as hazardous

waste.[9][10] After triple-rinsing, the container labels should be defaced, and it can then be

disposed of as regular trash.[10]

Quantitative Data Summary
The following table summarizes key quantitative data for allyl acetoacetate, primarily sourced

from safety data sheets.

Property Value Source

GHS Classification

Flammable liquids (Category

4), Acute toxicity, Oral

(Category 3), Acute toxicity,

Dermal (Category 3), Skin

irritation (Category 2), Short-

term (acute) aquatic hazard

(Category 2)

[1]

Signal Word Danger [1]

UN Number 2810 [1]

Hazard Class 6.1 [1]

Packing Group III [1]

Flash Point 67 °C (152.6 °F) - closed cup

Boiling Point 194 - 195 °C (381 - 383 °F) [1]

Solubility in Water 48 g/L

Experimental Protocols Cited
The procedures outlined in this document are based on standard hazardous waste

management protocols and information derived from safety data sheets for allyl acetoacetate.

No specific experimental research protocols were cited for the generation of this disposal plan.

The primary sources of information are regulatory guidelines and chemical safety data.
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Allyl Acetoacetate Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of allyl
acetoacetate in a laboratory setting.
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Caption: Logical workflow for the proper disposal of allyl acetoacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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